(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyano-N-(2-methylphenyl)prop-2-enamide

• IUPAC Name: (Z)-3-(1-benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyano-N-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C26H21N5O/c1-19-8-5-6-12-24(19)29-26(32)22(15-27)14-23-18-31(17-20-9-3-2-4-10-20)30-25(23)21-11-7-13-28-16-21/h2-14,16,18H,17H2,1H3,(H,29,32)/b22-14-
• InChI Key: PNUBIPOJBDXGON-HMAPJEAMSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=CC2=CN(N=C2C3=CN=CC=C3)CC4=CC=CC=C4)C#N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C\C2=CN(N=C2C3=CN=CC=C3)CC4=CC=CC=C4)/C#N
• Molecular Formula: C26H21N5O
• Molecular Weight: 419.5 g/mol

Description

(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyano-N-(2-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C26H21N5O and its molecular weight is 419.488. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyano-N-(2-methylphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyano-N-(2-methylphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Evaluation

Design and Synthesis of Histone Deacetylase Inhibitors

A study describes the design, synthesis, and biological evaluation of a compound similar in complexity to the specified molecule, highlighting its role as an isotype-selective small molecule histone deacetylase (HDAC) inhibitor. This compound demonstrated significant antitumor activity and entered clinical trials, showcasing its potential as an anticancer drug (Zhou et al., 2008).

Synthesis and Antimicrobial Activities

Research on enaminones, which are chemically related to the specified compound, explored their reactions with aminoheterocycles, leading to the synthesis of azolopyrimidines and azolopyridines. These compounds were investigated for their antimicrobial activities, demonstrating the utility of such molecules in developing potential antimicrobial agents (Almazroa et al., 2004).

Novel Synthesis of Heterocyclic Derivatives

Another study reported the novel synthesis of (1H)-pyridin-2-one, pyrazolo[1,5-a]pyrimidine, and isoxazole derivatives incorporating N-methylphthalimide moiety. These compounds were synthesized using enaminones and evaluated for their antimicrobial and antifungal activity, with several showing moderate to strong activity against specific pathogens (Al-Omran & El-Khair, 2005).

Antimicrobial and Antiproliferative Activities

Further research into the reactivity of enaminones with nitrogen nucleophiles led to the synthesis of heterocyclic compounds that exhibited antimicrobial and in vitro anticancer activity. This study underscores the importance of such molecules in the development of new therapeutics with dual-functionality (Fahim et al., 2021).